1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C17H15ClN4O/c1-11-8-9-14(18)15(10-11)22-12(2)16(20-21-22)17(23)19-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,23)
• InChI Key: ATTMVMRUQZJAIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3)C
• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol
• CAS No.: 904816-40-6

Description

1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide is a synthetic compound that belongs to the class of triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Pharmacological Properties

1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide, a triazole derivative, exhibits pharmacological properties including anti-convulsive activity. It's useful in treating conditions like epilepsy, tension, and agitation (Shelton, 1981).

Antimicrobial Activity

Novel 1H-1,2,3-triazole-4-carboxamides, including this compound, have shown promising antimicrobial activities. They are effective against various pathogens like Escherichia coli, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, Staphylococcus aureus, and fungal strains (Pokhodylo et al., 2021).

Chemical Synthesis and Modifications

This compound is involved in chemical synthesis processes, demonstrating its versatility in creating various chemical structures. For example, its analogues and derivatives have been synthesized for various purposes, including creating more effective compounds with modified pharmacological properties (Albert & Taguchi, 1973).

Crystal Structure Analysis

The crystal structure of triazole derivatives, including this compound, is of interest in research. Understanding their crystal structure aids in the development of more effective drugs and chemicals (L'abbé et al., 2010).

Combinatorial Chemistry

This compound is used in combinatorial chemistry for the creation of chemical libraries. This application is crucial in the discovery of new drugs and materials (Pokhodylo, Matiychuk, & Obushak, 2009).

Nucleoside Synthesis

This compound is used in the synthesis of nucleosides, which are key components in the study of genetics and drug development (Naik, Witkowski, & Robins, 1974).